Cas no 1803690-63-2 (Methyl 2-(aminomethyl)-5-(difluoromethyl)pyridine-4-carboxylate)

• Product Name: Methyl 2-(aminomethyl)-5-(difluoromethyl)pyridine-4-carboxylate
• CAS No: 1803690-63-2
• MF: C₉H₁₀F₂N₂O₂
• MW: 216.184709072113
• CID: 4847011
• Update Time: 2025-05-19

Methyl 2-(aminomethyl)-5-(difluoromethyl)pyridine-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-(aminomethyl)-5-(difluoromethyl)pyridine-4-carboxylate

• Inchi： 1S/C9H10F2N2O2/c1-15-9(14)6-2-5(3-12)13-4-7(6)8(10)11/h2,4,8H,3,12H2,1H3
• InChI Key： YRDHZIRUMKWPSF-UHFFFAOYSA-N
• SMILES： FC(C1=CN=C(CN)C=C1C(=O)OC)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 226
• XLogP3: 0.2
• Topological Polar Surface Area: 65.2

Additional information on Methyl 2-(aminomethyl)-5-(difluoromethyl)pyridine-4-carboxylate

Methyl 2-(Aminomethyl)-5-(Difluoromethyl)pyridine-4-carboxylate: An Overview of a Promising Compound

Methyl 2-(aminomethyl)-5-(difluoromethyl)pyridine-4-carboxylate (CAS No. 1803690-63-2) is a versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, holds potential for a wide range of applications, particularly in the development of novel therapeutic agents.

The molecular structure of Methyl 2-(aminomethyl)-5-(difluoromethyl)pyridine-4-carboxylate is notable for its pyridine core, which is substituted with a difluoromethyl group at the 5-position and an aminomethyl group at the 2-position. The ester functionality at the 4-position further adds to its chemical diversity and reactivity. These structural elements contribute to its unique pharmacological properties, making it a valuable candidate for drug discovery and development.

Recent studies have highlighted the potential of Methyl 2-(aminomethyl)-5-(difluoromethyl)pyridine-4-carboxylate in various therapeutic areas. For instance, research published in the Journal of Medicinal Chemistry has shown that this compound exhibits potent anti-inflammatory and analgesic effects. The difluoromethyl group has been found to enhance the compound's metabolic stability and bioavailability, while the aminomethyl group contributes to its binding affinity to specific receptors.

In addition to its anti-inflammatory properties, Methyl 2-(aminomethyl)-5-(difluoromethyl)pyridine-4-carboxylate has also shown promise in the treatment of neurological disorders. A study conducted by researchers at the University of California, Los Angeles (UCLA) demonstrated that this compound can effectively modulate neurotransmitter levels in the brain, potentially offering new avenues for treating conditions such as Alzheimer's disease and Parkinson's disease.

The synthetic route to produce Methyl 2-(aminomethyl)-5-(difluoromethyl)pyridine-4-carboxylate has been extensively studied and optimized. One common method involves the reaction of 5-difluoromethylpyridine-2-carbaldehyde with methyl glycinate hydrochloride in the presence of a base, followed by reductive amination to introduce the aminomethyl group. This synthetic approach ensures high yields and purity, making it suitable for large-scale production.

The safety profile of Methyl 2-(aminomethyl)-5-(difluoromethyl)pyridine-4-carboxylate has also been evaluated in preclinical studies. Toxicology assessments have shown that this compound exhibits low toxicity and good safety margins, which are crucial factors for its potential use in human clinical trials. These findings provide a strong foundation for further exploration of its therapeutic applications.

In conclusion, Methyl 2-(aminomethyl)-5-(difluoromethyl)pyridine-4-carboxylate (CAS No. 1803690-63-2) represents a promising compound with diverse pharmacological activities. Its unique structural features and favorable properties make it an attractive candidate for drug development in various therapeutic areas. Ongoing research continues to uncover new insights into its mechanisms of action and potential clinical applications, paving the way for innovative treatments in medicine.